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Introduction
Calcium ions (Ca2+) are ubiquitous intracellular second messengers that play a critical role in

regulating a vast array of cellular processes, including gene transcription, cell proliferation,

apoptosis, and neurotransmission.[1] The concentration of free cytosolic calcium is tightly

regulated and maintained at a very low level in resting cells. Upon stimulation, various signaling

pathways can trigger a rapid and transient increase in intracellular calcium concentration, either

through release from intracellular stores like the endoplasmic reticulum or through influx from

the extracellular environment via ion channels.[2][3][4]

This document provides a detailed protocol for a cell-based calcium influx assay, a fundamental

tool for studying G-protein coupled receptors (GPCRs), ion channels, and other cell surface

receptors, as well as for screening compound libraries in drug discovery. While a specific

protocol designated "MSK-195" was not identified in publicly available literature, the following

represents a comprehensive and widely applicable methodology synthesized from established

laboratory practices.

Principle of the Assay
This protocol utilizes a fluorescent calcium indicator dye that can be loaded into cells. These

dyes exhibit a significant change in their fluorescent properties upon binding to free calcium

ions. The change in fluorescence intensity is directly proportional to the intracellular calcium
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concentration and can be measured in real-time using a fluorescence plate reader or flow

cytometer.[5][6] This allows for the kinetic monitoring of calcium mobilization in response to

receptor agonists or antagonists.

Signaling Pathway: GPCR-Mediated Calcium Influx
A common pathway leading to intracellular calcium increase involves the activation of Gq-

coupled GPCRs. The diagram below illustrates this signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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